5-[(Methylamino)methyl]-3-phenyl-1,3-oxazolidin-2-one hydrochloride

• IUPAC Name: 5-(methylaminomethyl)-3-phenyl-1,3-oxazolidin-2-one;hydrochloride
• InChI: InChI=1S/C11H14N2O2.ClH/c1-12-7-10-8-13(11(14)15-10)9-5-3-2-4-6-9;/h2-6,10,12H,7-8H2,1H3;1H
• InChI Key: MFJVBAVYWCIFEY-UHFFFAOYSA-N
• Canonical SMILES: CNCC1CN(C(=O)O1)C2=CC=CC=C2.Cl
• Molecular Formula: C11H15ClN2O2
• Molecular Weight: 242.70 g/mol

Description

5-[(Methylamino)methyl]-3-phenyl-1,3-oxazolidin-2-one hydrochloride, also known as MOX, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MOX is a white crystalline powder that is soluble in water and has a molecular weight of 263.77 g/mol.

Scientific Research Applications

Chemical Reactions and Synthesis

The compound 5-[(Methylamino)methyl]-3-phenyl-1,3-oxazolidin-2-one hydrochloride is involved in various chemical reactions and synthesis processes. For instance, it is a product of reactions involving 3-amino-1,2-diols with dichloromethane and paraformaldehyde. These reactions are appropriate for the preparation of 1,3-oxazines or 1,3-oxazolidines under specific kinetic or thermodynamic conditions. The reaction of certain compounds with (CH2O)n or CH2Cl2 can yield oxazolidine under kinetic conditions, and this compound can be slowly converted into other complex compounds under thermodynamic control. The transformation mechanism and the effect of polar solvents on the acceleration of the reaction have been studied at the DFT level (Hamdach et al., 2004).

Biological Activities

5-[(Methylamino)methyl]-3-phenyl-1,3-oxazolidin-2-one hydrochloride exhibits significant biological activities. For instance, compounds containing the oxazolidinone moiety have been synthesized and evaluated for their antibacterial activities. They have been tested against a broader panel of both susceptible and resistant Gram-positive strains. Some specific derivatives have shown comparable antibacterial activity to known antibiotics and have displayed significant antibacterial activity against resistant strains (Srivastava et al., 2007).

Structural and Conformational Studies

Structural and conformational studies of derivatives of 5-[(Methylamino)methyl]-3-phenyl-1,3-oxazolidin-2-one hydrochloride have been conducted to understand their interactions at specific receptors. The molecular structures have been determined, and the molecules exhibit a bent conformation. The molecular assembly is characterized by the formation of chains joined via hydrogen bonds. These studies are crucial for understanding the interaction of these molecules with biological targets (Meneghetti et al., 2007).